Cas no 2227778-79-0 (2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine
• CAS No: 2227778-79-0
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5569505
• PubChem ID: 165594130
• Update Time: 2025-07-19

2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2227778-79-0
• EN300-1629846
• 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine

• Inchi： 1S/C11H20N4/c1-3-5-15-6-4-9(12)11(15)10-7-14(2)8-13-10/h7-9,11H,3-6,12H2,1-2H3/t9-,11-/m1/s1
• InChI Key： IHLOZHNITNOGQP-MWLCHTKSSA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1=CN(C)C=N1)N

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine

Introduction to 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine (CAS No. 2227778-79-0)

2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine, identified by its CAS number 2227778-79-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a unique structural framework that combines a pyrrolidine ring with an imidazole moiety, both of which are well-documented for their pharmacological properties. The presence of a propyl substituent at the 1-position and a methyl group on the imidazole ring contributes to its complex chemical behavior and potential biological activity.

The compound's structure suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery. The 1-methyl-1H-imidazol-4-yl part of the molecule is particularly noteworthy, as imidazole derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their binding affinities and mechanisms of action with greater accuracy.

In the context of modern drug development, the pyrrolidin-3-amine backbone is recognized for its versatility in mimicking natural amino acid sequences, which can enhance drug bioavailability and metabolic stability. The propyl group at the 1-position further modulates the compound's physicochemical properties, influencing solubility and permeability across biological membranes. These features make 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine a promising candidate for further investigation in therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating multiple nitrogen-containing rings. The combination of pyrrolidine and imidazole in this compound may confer unique pharmacological properties, such as enhanced binding to specific protein targets or improved pharmacokinetic profiles. For instance, similar structures have been explored for their potential in treating neurological disorders, where precise modulation of receptor interactions is crucial.

The synthesis of 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine involves multi-step organic reactions, typically starting from commercially available precursors. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable. These improvements are critical for moving from laboratory-scale production to larger-scale manufacturing required for clinical trials and commercialization.

The compound's potential biological activity has not yet been fully elucidated, but preliminary in vitro studies suggest that it may exhibit properties relevant to inflammation modulation or neurotransmitter receptor interaction. The imидазол moiety, in particular, has been linked to anti-inflammatory effects in certain contexts, while the пирролидин framework is often associated with central nervous system (CNS) activity. Such combined characteristics make this molecule an attractive focus for further pharmacological investigation.

From a regulatory perspective, compounds like 2-(1-methyl-1H-imidazol-4-yl)-1-propylpyrrolidin-3-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical use. This includes toxicity assessments, pharmacokinetic studies, and interaction profiles with existing medications. The growing emphasis on personalized medicine also underscores the need for detailed understanding of how such compounds interact with individual patient biology.

Future research directions may explore derivatives of this compound to optimize its therapeutic potential. By modifying substituents or altering the core structure, scientists can fine-tune its biological effects while minimizing adverse interactions. Computational modeling techniques will likely play an increasingly important role in guiding these modifications based on predicted interactions with biological targets.

The broader significance of CAS No. 2227778-79-0 lies in its representation of the innovative approaches being taken in drug discovery today. As pharmaceutical companies seek novel molecular entities to address unmet medical needs, compounds like this one exemplify the creative synthesis of structural features aimed at achieving desired pharmacological outcomes.